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molecular formula C6H9NO4 B8794519 Pyrrolidine-1,2-dicarboxylic acid CAS No. 5626-63-1

Pyrrolidine-1,2-dicarboxylic acid

Cat. No. B8794519
CAS RN: 5626-63-1
M. Wt: 159.14 g/mol
InChI Key: OAWXZFGKDDFTGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08324210B2

Procedure details

The product of Example 5, step b) was treated by the same method as that described in Example 10, step a) except N-Boc-L-Proline (12.6 g, 5.87 mmol) was used to give the sub-title compound as a pale yellow solid (3.0 g, 60%). MS: ESI (positive): 791 (M+H).
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-Boc-L-Proline
Quantity
12.6 g
Type
reactant
Reaction Step Two
Name
sub-title compound
Yield
60%

Identifiers

REACTION_CXSMILES
C(OC(N1C(C(O)C(O)C)CNC2NC(N=CN(C)C)=NC(=O)C1=2)=O)(C)(C)C.[C:29]([N:36]1[CH2:43][CH2:42][CH2:41][C@H:37]1[C:38]([OH:40])=[O:39])([O:31]C(C)(C)C)=[O:30]>>[N:36]1([C:29]([OH:31])=[O:30])[CH2:43][CH2:42][CH2:41][CH:37]1[C:38]([OH:40])=[O:39]

Inputs

Step One
Name
product
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1C=2C(N=C(NC2NCC1C(C(C)O)O)N=CN(C)C)=O
Step Two
Name
N-Boc-L-Proline
Quantity
12.6 g
Type
reactant
Smiles
C(=O)(OC(C)(C)C)N1[C@H](C(=O)O)CCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
sub-title compound
Type
product
Smiles
N1(C(CCC1)C(=O)O)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3 g
YIELD: PERCENTYIELD 60%
YIELD: CALCULATEDPERCENTYIELD 321.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.